Diethyl ((alpha,alpha,alpha-trifluoro-m-toluidino)methylene)malonate

• CAS No.: 370-35-4
• Molecular Formula: C15H16F3NO4
• Molecular Weight: 331.29 g/mol
• IUPAC Name: diethyl 2-[[3-(trifluoromethyl)anilino]methylidene]propanedioate
• InChI: InChI=1S/C15H16F3NO4/c1-3-22-13(20)12(14(21)23-4-2)9-19-11-7-5-6-10(8-11)15(16,17)18/h5-9,19H,3-4H2,1-2H3
• InChI Key: RFRRNORICIZXCP-UHFFFAOYSA-N
• SMILES: CCOC(=O)C(=CNC1=CC=CC(=C1)C(F)(F)F)C(=O)OCC
• Pictograms: Irritant

Description

Diethyl ((alpha,alpha,alpha-trifluoro-m-toluidino)methylene)malonate is a useful research compound. Its molecular formula is C15H16F3NO4 and its molecular weight is 331.29 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 79889. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Synthesis routes and methods

Procedure details

Under a nitrogen atmosphere, a mixture of 3-(trifluoromethyl)aniline (40 mL, 0.32 mmol) and diethyl ethoxymethylmalonate was heated at 100° C. for 3 hours. The reaction mixture was allowed to cool to room temperature at which time the solution solidified to provide 102 g of diethyl 2-{[3-(trifluoromethyl)anilino]methylene}malonate as a cream colored solid.